2-{[5-(benzylthio)-1,3,4-thiadiazol-2-yl]thio}-N-cyclohexylacetamide

• IUPAC Name: 2-[(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C17H21N3OS3/c21-15(18-14-9-5-2-6-10-14)12-23-17-20-19-16(24-17)22-11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,18,21)
• InChI Key: OLRKQKYPIBZTMD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(S2)SCC3=CC=CC=C3
• Molecular Formula: C17H21N3OS3
• Molecular Weight: 379.6 g/mol

Description

2-{[5-(benzylthio)-1,3,4-thiadiazol-2-yl]thio}-N-cyclohexylacetamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as BTCA and is known for its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

BTCA has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, BTCA has shown promising results in the treatment of cancer. It has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.
In the field of agriculture, BTCA has been studied for its potential use as a pesticide. It has been found to be effective against various pests and insects, making it a potential alternative to traditional pesticides.
In the field of environmental science, BTCA has been studied for its potential use in water treatment. It has been found to be effective in removing heavy metals and organic pollutants from water, making it a potential candidate for water treatment.

Mechanism of Action

The mechanism of action of BTCA is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins, leading to the inhibition of cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
BTCA has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins, leading to the inhibition of cell growth and induction of apoptosis. It has also been found to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTCA in lab experiments is its high yield synthesis method, which makes it easily accessible for research purposes. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to study its effects on different systems.

Future Directions

There are several future directions for research on BTCA. One of the directions is to study its potential applications in the field of medicine, specifically in the treatment of cancer. Another direction is to study its potential use as a pesticide and its effects on the environment. Additionally, further research can be conducted to understand its mechanism of action and its effects on different systems.